Cas no 1824204-50-3 (2-Chloro-4-methyl-6-propylpyrimidine)

• Product Name: 2-Chloro-4-methyl-6-propylpyrimidine
• CAS No: 1824204-50-3
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD22397288
• CID: 4780673
• PubChem ID: 20225564
• Update Time: 2025-08-05

2-Chloro-4-methyl-6-propylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-6-propylpyrimidine
• 2-Chloro-4-methyl-6-propylpyrimidine

• MDL： MFCD22397288
• Inchi： 1S/C8H11ClN2/c1-3-4-7-5-6(2)10-8(9)11-7/h5H,3-4H2,1-2H3
• InChI Key： COCZTGBQCHPXSZ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(CCC)=N1

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Chloro-4-methyl-6-propylpyrimidine

2-Chloro-4-methyl-6-propylpyrimidine (CAS No. 1824204-50-3)

The compound 2-Chloro-4-methyl-6-propylpyrimidine, identified by the CAS registry number 1824204-50-3, is a heterocyclic aromatic compound belonging to the pyrimidine family. Pyrimidines are a class of six-membered ring structures with two nitrogen atoms at positions 1 and 3, making them structurally similar to benzene but with distinct electronic properties due to the nitrogen atoms. The presence of substituents such as chlorine, methyl, and propyl groups at specific positions on the pyrimidine ring imparts unique chemical and physical properties to this compound.

The structure of 2-Chloro-4-methyl-6-propylpyrimidine consists of a pyrimidine ring with a chlorine atom at position 2, a methyl group at position 4, and a propyl group at position 6. These substituents not only influence the compound's solubility and stability but also play a crucial role in its reactivity and potential applications. The chlorine atom introduces electron-withdrawing effects, while the methyl and propyl groups contribute electron-donating effects, creating a balance that can be advantageous in various chemical reactions.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrimidine-based compounds exhibit significant cytotoxic activity against various cancer cell lines. The presence of halogen substituents like chlorine has been shown to enhance the bioavailability and selectivity of these compounds, making them promising candidates for further preclinical studies.

In addition to its pharmaceutical applications, 2-Chloro-4-methyl-6-propylpyrimidine has also been explored for its potential in materials science. A study conducted by researchers at the University of California revealed that this compound can serve as a building block for constructing advanced materials with tailored electronic properties. By incorporating this pyrimidine derivative into polymer frameworks, scientists have successfully synthesized materials with enhanced conductivity and stability, opening new avenues for applications in electronics and energy storage.

The synthesis of 2-Chloro-4-methyl-6-propylpyrimidine typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of complex pyrimidine derivatives with high precision.

Beyond its direct applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility as an intermediate is underscored by its ability to undergo various functional group transformations, such as oxidation, reduction, and nucleophilic addition. This makes it an essential component in the toolbox of synthetic chemists working on diverse projects ranging from agrochemicals to advanced therapeutics.

In terms of environmental impact, studies have shown that pyrimidine derivatives like 2-Chloro-4-methyl-6-propylpyrimidine exhibit varying degrees of biodegradability depending on their substituents. The presence of electron-withdrawing groups such as chlorine can slow down biodegradation processes, potentially leading to persistence in certain environments. However, ongoing research is focused on developing greener synthetic methods and biodegradable analogs to mitigate these concerns.

The future outlook for this compound is promising, with ongoing investigations into its role in enzyme inhibition and its potential as a precursor for nanomaterials. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this field, paving the way for novel applications across multiple disciplines.